Isopropyl 3-(chloromethyl)benzoate
Cat. No. B8622155
M. Wt: 212.67 g/mol
InChI Key: HLKNQOLUPARBBK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08247563B2
Procedure details
Isopropyl 3-(chloromethyl)benzoate 13b was prepared by reacting 3-(chloromethyl)benzoic acid 23 with isopropanol according to the procedure described for the compound 13a in Example 17 (scheme 7). The benzoate 13b was isolated as colorless oil in 87% yield (1.85 g). 1H NMR (400 MHz, CDCl3): δ 1.37 (6H, m); 4.62 (2H, s); 5.27 (2H, m); 7.43 (1H, m); 7.57 (1H, broad d); 7.98 (1H, broad d); 8.04 (1H, s).
[Compound]
Name
compound 13a
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Identifiers
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REACTION_CXSMILES
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[Cl:1][CH2:2][C:3]1[CH:4]=[C:5]([CH:9]=[CH:10][CH:11]=1)[C:6]([OH:8])=[O:7].[CH:12](O)([CH3:14])[CH3:13]>>[Cl:1][CH2:2][C:3]1[CH:4]=[C:5]([CH:9]=[CH:10][CH:11]=1)[C:6]([O:8][CH:12]([CH3:14])[CH3:13])=[O:7]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClCC=1C=C(C(=O)O)C=CC1
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Step Two
[Compound]
|
Name
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compound 13a
|
|
Quantity
|
0 (± 1) mol
|
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Type
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reactant
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Smiles
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Step Three
|
Name
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|
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Quantity
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0 (± 1) mol
|
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Type
|
reactant
|
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Smiles
|
C(C)(C)O
|
Conditions
Other
|
Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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Isopropyl 3-(chloromethyl)benzoate 13b was prepared
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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ClCC=1C=C(C(=O)OC(C)C)C=CC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
